Cas no 2090302-61-5 (2-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2090302-61-5
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 4773199
• Update Time: 2025-10-29

2-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile
• 2-(5-amino-3-tert-butylpyrazol-1-yl)acetonitrile
• 2-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile

• Inchi： 1S/C9H14N4/c1-9(2,3)7-6-8(11)13(12-7)5-4-10/h6H,5,11H2,1-3H3
• InChI Key： MLRHJWGKZYELNM-UHFFFAOYSA-N
• SMILES： N1(CC#N)C(=CC(C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 178.121846464 g/mol
• Monoisotopic Mass: 178.121846464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.6
• Molecular Weight: 178.23

Additional information on 2-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile

Comprehensive Overview of 2-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2090302-61-5)

2-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2090302-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its pyrazole core and acetonitrile functional group, is a versatile intermediate in the synthesis of bioactive compounds. Its unique structure, featuring a tert-butyl substituent and an amino group, makes it a valuable building block for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 2-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile stems from their broad utility in medicinal chemistry. Researchers are increasingly exploring its potential as a precursor for kinase inhibitors, anti-inflammatory agents, and antimicrobial drugs. Recent studies highlight its role in the development of targeted therapies, aligning with the current trend toward personalized medicine. The compound’s CAS No. 2090302-61-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

In agrochemical applications, 2-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile is investigated for its potential as a pesticide intermediate. With the global push for sustainable agriculture, this compound’s role in developing eco-friendly crop protection solutions is a hot topic. Its pyrazole moiety is known to enhance the bioactivity of agrochemicals, making it a key focus for innovations in green chemistry.

The synthesis of 2-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile involves multi-step organic reactions, often starting from tert-butyl hydrazine and cyanoacetyl derivatives. Optimizing its yield and purity is a common challenge addressed in recent publications, with advancements in catalytic methods and solvent-free techniques gaining traction. These improvements align with the industry’s shift toward cost-effective and environmentally benign processes.

From a commercial perspective, the demand for CAS No. 2090302-61-5 is rising, particularly in regions with robust pharmaceutical manufacturing hubs. Suppliers and distributors emphasize its high purity grades (>98%) to meet the stringent requirements of GMP compliance. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, ensuring consistency for end-users.

In conclusion, 2-(5-Amino-3-(tert-butyl)-1H-pyrazol-1-yl)acetonitrile represents a critical intersection of chemistry and innovation. Its applications span drug development, agrochemical design, and material science, making it a compound of enduring interest. As research continues to uncover new uses, its CAS No. 2090302-61-5 will remain a pivotal reference for scientists and industry professionals alike.